Cas no 284022-94-2 (Benzonitrile,4-(3-oxocyclopentyl)-)

• Product Name: Benzonitrile,4-(3-oxocyclopentyl)-
• CAS No: 284022-94-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD06659807
• CID: 248428
• PubChem ID: 15475154
• Update Time: 2025-06-13

Benzonitrile,4-(3-oxocyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(3-oxocyclopentyl)-
• 4-(3-OXOCYCLOPENTYL)BENZONITRILE
• (+/-)-4-(3-oxocyclopentyl)benzonitrile
• 3-(4'-cyanophenyl)cyclopentanone
• AB26356
• AG-E-91118
• AGN-PC-00PD3F
• CTK4G1359
• SureCN4251658
• AKOS006294614
• MFCD06659807
• DTXSID70573110
• FT-0709569
• 284022-94-2
• SCHEMBL4251658

• MDL： MFCD06659807
• Inchi： 1S/C12H11NO/c13-8-9-1-3-10(4-2-9)11-5-6-12(14)7-11/h1-4,11H,5-7H2
• InChI Key： DAJJPEJONXVOKT-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC(C#N)=CC=2)C1

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.39488

Additional information on Benzonitrile,4-(3-oxocyclopentyl)-

Benzonitrile,4-(3-oxocyclopentyl)- (CAS No. 284022-94-2): A Comprehensive Overview in Modern Chemical Research

Benzonitrile,4-(3-oxocyclopentyl)-, identified by its Chemical Abstracts Service number CAS No. 284022-94-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzene ring substituted with a cyano group and an oxocyclopentyl side chain, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science.

The structural motif of Benzonitrile,4-(3-oxocyclopentyl)- combines the electron-withdrawing properties of the cyano group with the cyclic stability of the oxocyclopentyl moiety. This unique combination makes it an intriguing candidate for further investigation in synthetic chemistry and medicinal chemistry. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. The cyano group in Benzonitrile,4-(3-oxocyclopentyl)- is known to participate in hydrogen bonding and coordinate with metal ions, which can be exploited for designing metal-organic frameworks (MOFs) or coordination complexes with specific functionalities. These complexes have shown promise in various applications, including catalysis, sensing, and drug delivery systems.

Moreover, the oxocyclopentyl group introduces conformational flexibility to the molecule, allowing for diverse binding modes when interacting with biological targets. This flexibility can be harnessed to design molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against certain enzymes and receptors, making them potential candidates for treating various diseases.

One of the most exciting areas of research involving Benzonitrile,4-(3-oxocyclopentyl)- is its application in the development of small-molecule probes for studying protein-protein interactions. The combination of the benzene ring and the cyano group provides a platform for designing molecules that can selectively bind to specific proteins or protein complexes. Such probes are invaluable tools for elucidating complex biological networks and have been instrumental in understanding disease mechanisms at a molecular level.

Another promising application of this compound is in the field of materials science. The structural features of Benzonitrile,4-(3-oxocyclopentyl)- make it a suitable candidate for designing polymers and copolymers with unique properties. For instance, its ability to form hydrogen bonds and coordinate with metal ions can be exploited to create materials with enhanced thermal stability or mechanical strength. These materials have potential applications in various industries, including aerospace, automotive, and electronics.

The synthesis of Benzonitrile,4-(3-oxocyclopentyl)- presents both challenges and opportunities for synthetic chemists. The synthesis typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Recent advances in catalytic methods have enabled more efficient routes to this compound, reducing the need for harsh conditions and minimizing waste generation. These green chemistry approaches align with the growing emphasis on sustainable practices in chemical research.

In conclusion, Benzonitrile,4-(3-oxocyclopentyl)- (CAS No. 284022-94-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for developing novel drugs and functional materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical science and technology.